Cas no 1806258-73-0 (5-(Aminomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1806258-73-0
• MF: C₈H₈F₃N₃O₃
• MW: 251.162631988525
• CID: 4841019
• Update Time: 2025-10-13

5-(Aminomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3N3O3/c1-4-7(17-8(9,10)11)6(14(15)16)5(2-12)3-13-4/h3H,2,12H2,1H3
• InChI Key： XXLLMPFBGBZFFI-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=NC=C(CN)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.1
• Topological Polar Surface Area: 94

Additional information on 5-(Aminomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine

5-(Aminomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 5-(Aminomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine, identified by the CAS number 1806258-73-0, is a highly specialized organic molecule with significant applications in various fields. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates several functional groups that contribute to its unique chemical properties. The presence of an aminomethyl group at position 5, a methyl group at position 2, a nitro group at position 4, and a trifluoromethoxy group at position 3 makes this molecule highly versatile and valuable in chemical synthesis and research.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, oxidations, and fluorinations. Recent advancements in synthetic chemistry have enabled the efficient production of this molecule with high purity. The use of microwave-assisted synthesis and continuous flow reactors has significantly improved the yield and quality of this compound, making it more accessible for large-scale applications.

The structural features of 5-(Aminomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine make it an excellent candidate for various chemical transformations. The pyridine ring serves as a stable platform for attaching different functional groups, while the substituents provide unique electronic and steric properties. For instance, the aminomethyl group can act as a nucleophile in substitution reactions, while the nitro group can serve as an electron-withdrawing group to activate certain positions on the ring for further reactions.

In terms of applications, this compound has found significant use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to undergo various reactions, such as coupling reactions and reductions, makes it a valuable building block for constructing complex molecular architectures. Recent studies have highlighted its potential in developing new drugs targeting specific biological pathways, such as kinase inhibitors and receptor modulators.

Beyond pharmaceuticals, this compound has also been explored in materials science for its potential use in creating advanced materials with tailored properties. The presence of the trifluoromethoxy group, which imparts high stability and resistance to environmental factors, makes this molecule suitable for applications in coatings, adhesives, and electronic materials. Researchers have also investigated its role in catalysis, where it can act as a ligand or support material for metal catalysts in various industrial processes.

The environmental impact of this compound has been a subject of recent research. Studies have shown that while it is stable under normal conditions, it can undergo degradation under specific environmental conditions, such as UV light or microbial activity. Understanding its environmental fate is crucial for ensuring its safe use and disposal. Regulatory agencies have implemented guidelines to monitor its usage and minimize potential risks to ecosystems.

In conclusion, 5-(Aminomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine, with its unique structure and versatile properties, continues to play a vital role in chemical research and industry. Its applications span across pharmaceuticals, materials science, and catalysis, making it an essential compound for modern chemical innovation. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its importance in the field of organic chemistry.